Cas no 121031-63-8 (ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate)

• Product Name: ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• CAS No: 121031-63-8
• MF: C₁₃H₁₃FO₃
• MW: 236.238927602768
• CID: 5844182
• PubChem ID: 165783477
• Update Time: 2025-05-26

ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• 121031-63-8
• EN300-1460407
• ethyl 2-[(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate

• Inchi： 1S/C13H13FO3/c1-2-16-13(15)7-9-5-6-17-12-4-3-10(14)8-11(9)12/h3-4,7-8H,2,5-6H2,1H3/b9-7-
• InChI Key： CQSSUXHGKJPOIW-CLFYSBASSA-N
• SMILES： FC1C=CC2=C(C=1)/C(=C\C(=O)OCC)/CCO2

Computed Properties

• Exact Mass: 236.08487243g/mol
• Monoisotopic Mass: 236.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate

Research Brief on Ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS: 121031-63-8)

Ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS: 121031-63-8) is a synthetic compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular diseases. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The compound's unique structure, featuring a benzopyran core with a fluoro substituent and an ethyl ester group, has been explored for its ability to modulate various biological pathways. Recent publications highlight its utility in the development of novel kinase inhibitors and GPCR modulators, which are critical in the treatment of conditions such as Alzheimer's disease and hypertension. Advanced computational modeling and in vitro assays have provided insights into its binding affinity and selectivity, paving the way for further optimization.

One of the most notable advancements in the study of ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is its application in photopharmacology. Researchers have demonstrated that the compound's Z-configuration allows for light-induced isomerization, enabling precise control over its activity in biological systems. This property has been leveraged in the design of photoactivatable drugs, offering a promising approach to targeted therapy with minimal off-target effects.

In addition to its pharmacological potential, recent synthetic methodologies have improved the efficiency and scalability of producing this compound. Green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, have been employed to reduce environmental impact while maintaining high yields and purity. These advancements are crucial for facilitating its transition from laboratory-scale research to industrial production.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is focused on addressing these gaps through multidisciplinary collaborations, combining expertise in organic chemistry, molecular biology, and clinical pharmacology. The findings from these efforts are expected to significantly contribute to the development of next-generation therapeutics.

In conclusion, ethyl 2-(4Z)-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS: 121031-63-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and functional versatility continue to inspire innovative research, with potential applications spanning from neurodegenerative diseases to precision medicine. Future studies will likely focus on translating these discoveries into clinically viable treatments, underscoring the compound's enduring relevance in the field.